8-(ethylamino)-7-[2-hydroxy-3-(4-methylphenoxy)propyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-(ethylamino)-7-[2-hydroxy-3-(4-methylphenoxy)propyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C18H23N5O4/c1-4-19-17-20-15-14(16(25)21-18(26)22(15)3)23(17)9-12(24)10-27-13-7-5-11(2)6-8-13/h5-8,12,24H,4,9-10H2,1-3H3,(H,19,20)(H,21,25,26)
• InChI Key: SRHQKOHPCMHGQF-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC2=C(N1CC(COC3=CC=C(C=C3)C)O)C(=O)NC(=O)N2C
• Molecular Formula: C18H23N5O4
• Molecular Weight: 373.4 g/mol

Description

This compound is a complex organic molecule. It contains several functional groups, including an ethylamino group, a hydroxy group, a methylphenoxy group, and a purine dione structure. These functional groups suggest that this compound might have interesting chemical properties and could potentially be involved in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the ethylamino group might be introduced through a nucleophilic substitution reaction, while the purine dione structure might be formed through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. The presence of multiple functional groups means that the molecule may have several chiral centers, leading to the possibility of multiple stereoisomers.

Chemical Reactions Analysis

The various functional groups present in this compound suggest that it could participate in a variety of chemical reactions. For example, the amino group could participate in acid-base reactions, the hydroxy group could be involved in condensation or substitution reactions, and the purine ring could undergo a variety of transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, it might be soluble in polar solvents due to the presence of the hydroxy and amino groups.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology.